N-(2-chlorobenzyl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(11,13-dimethyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C20H17ClN4O2S/c1-11-7-12(2)24-19-16(11)17-18(28-19)20(27)25(10-23-17)9-15(26)22-8-13-5-3-4-6-14(13)21/h3-7,10H,8-9H2,1-2H3,(H,22,26)
• InChI Key: WNJVXITYZIQQMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C=N3)CC(=O)NCC4=CC=CC=C4Cl)C
• Molecular Formula: C20H17ClN4O2S
• Molecular Weight: 412.9 g/mol

Description

N-(2-chlorobenzyl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O2S and its molecular weight is 412.89. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-(7,9-dimethyl-4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial efficacy. For instance, Kerru et al. (2019) synthesized novel thienopyrimidine derivatives linked with rhodanine and evaluated their antimicrobial activity. The compounds demonstrated significant antibacterial potency against several bacterial strains, including E. coli and B. subtilis, with minimum inhibitory concentrations indicating their potential as antibacterial agents (Kerru et al., 2019).

Anticancer Activities

Compounds structurally related to thienopyrimidines have been investigated for their potential anticancer activities. For example, the synthesis and evaluation of thienopyrimidine derivatives have shown promising antitumor activity. Such studies suggest that derivatives of thienopyrimidines could be explored further for anticancer applications, emphasizing the structural versatility and potential medicinal significance of this chemical scaffold.

Antitubercular and Antioxidant Activities

Research has also explored the synthesis of pyrimidine-azetidinone analogues for their antioxidant, antimicrobial, and antitubercular activities. Chandrashekaraiah et al. (2014) synthesized a series of such compounds and evaluated their biological activities. The findings indicate the potential of these compounds in designing antibacterial and antituberculosis agents, showcasing the broad spectrum of biological activities associated with pyrimidine derivatives (Chandrashekaraiah et al., 2014).